Cas no 2229502-20-7 (1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229502-20-7
• MF: C₈H₈ClNO₃S
• MW: 233.672019958496
• CID: 6194709
• PubChem ID: 165829313
• Update Time: 2025-10-30

1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
• 2229502-20-7
• EN300-1995286

• Inchi： 1S/C8H8ClNO3S/c9-7-10-3-5(14-7)8(6(12)13)1-4(11)2-8/h3-4,11H,1-2H2,(H,12,13)
• InChI Key： VNNDUMONESGHTJ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2(C(=O)O)CC(C2)O)S1

Computed Properties

• Exact Mass: 232.9913420g/mol
• Monoisotopic Mass: 232.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.7Ų

Additional information on 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229502-20-7)

The compound 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229502-20-7) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its distinctive combination of a thiazole ring and a hydroxycyclobutane moiety makes it a valuable intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

One of the key features of 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid is its versatility as a building block. The presence of both a carboxylic acid and a hydroxyl group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in the development of small-molecule therapeutics and agrochemicals, where precise modifications can significantly enhance efficacy and selectivity.

In recent years, the scientific community has shown a growing interest in sustainable chemistry and green synthesis methods. The synthesis of 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid has been explored using environmentally friendly catalysts and solvents, aligning with the global push toward reducing the environmental impact of chemical production. This focus on sustainability is particularly relevant given the increasing regulatory pressures and consumer demand for eco-friendly products.

The thiazole ring in this compound is a notable structural motif found in many FDA-approved drugs, such as antibiotics and antivirals. This has led to speculation about the potential of 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid as a precursor for antimicrobial agents. With the rise of antibiotic resistance, the search for new scaffolds with activity against resistant pathogens has become a top priority in pharmaceutical research.

Another area of interest is the compound's potential role in agrochemical innovation. The 2-chloro-1,3-thiazol-5-yl group is a common feature in many modern pesticides, suggesting that derivatives of this compound could contribute to the development of next-generation crop protection agents. As the agricultural sector faces challenges such as pest resistance and stricter environmental regulations, the need for innovative solutions has never been greater.

From a technical standpoint, the characterization of 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structure, which are critical for its use in high-value applications. The availability of high-quality analytical data is also a key factor in its adoption by researchers and manufacturers.

In the context of drug discovery, the cyclobutane ring in this compound offers interesting possibilities. Cyclobutanes are known to impart conformational rigidity, which can improve the binding affinity of drug candidates to their targets. This has led to increased exploration of 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid as a scaffold for designing enzyme inhibitors and receptor modulators.

The compound's solubility and stability profile are also subjects of ongoing research. Understanding these properties is essential for optimizing its formulation in both pharmaceutical and agrochemical applications. Recent studies have focused on improving the bioavailability of similar compounds, which could provide valuable insights for working with this molecule.

As the chemical industry continues to evolve, 1-(2-chloro-1,3-thiazol-5-yl)-3-hydroxycyclobutane-1-carboxylic acid represents an exciting opportunity for innovation. Its unique structure and functional groups make it a promising candidate for addressing some of the most pressing challenges in healthcare and agriculture. With continued research and development, this compound could play a significant role in shaping the future of these industries.